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Compound of Interest

Compound Name: 2-Bromo-4-methyl-5-nitrophenol

Cat. No.: B1282645

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Bromo-4-methyl-5-nitrophenol (CAS
No. 103448-24-4), focusing on its procurement for research purposes, its role as a synthetic
intermediate, and its potential applications in the development of bioactive molecules. Due to
its primary function as a chemical building block, direct biological activity and experimental
protocols for its use as a standalone agent are not extensively documented in public literature.
This guide, therefore, focuses on its application in organic synthesis.

Cost and Availability for Research

The acquisition of 2-Bromo-4-methyl-5-nitrophenol for research purposes typically involves
sourcing from specialized chemical suppliers. Pricing is often not listed publicly and is subject
to quotation based on quantity and purity requirements. Below is a summary of known
suppliers.

Data Presentation: Supplier Information
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) CAS Compound ] o ]
Supplier Purity Availability Price
Number Name
2-Bromo-4- ]
Price on
BLD Pharm 103448-24-4 methyl-5- Request In Stock
) Request[1]
nitrophenol
2-Bromo-4- .
Price on
Smolecule 103448-24-4 methyl-5- Request In Stock
) Request[2]
nitrophenol
Advanced
2-Bromo-4- ]
Technology & Price on
] 103448-24-4 methyl-5- Request In Stock
Industrial Co., ] Request[3]
nitrophenol
Ltd.
] 2-bromo-4- )
ChemicalBoo , Price on
103448-24-4 methyl-5- Request Inquire
k ] Request[4]
nitrophenol

Note: The availability and pricing are subject to change. It is recommended to contact the
suppliers directly for the most current information.

Role as a Synthetic Intermediate

2-Bromo-4-methyl-5-nitrophenol is a versatile intermediate in organic synthesis.[2] Its
chemical structure features several reactive sites: a phenolic hydroxyl group, a bromine atom,
and a nitro group, which can be selectively targeted for various chemical transformations.

Common reactions involving this scaffold include:

e Nucleophilic Aromatic Substitution (SNAr): The bromine atom can be displaced by various
nucleophiles.

» Reduction: The nitro group can be reduced to an amine, which is a key functional group for
further derivatization, for instance in the synthesis of amides or sulfonamides.[2]

« Esterification/Etherification: The phenolic hydroxyl group can be readily converted into esters
or ethers.[2]
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These transformations allow for the construction of more complex molecules, making it a
valuable starting material in medicinal chemistry and materials science.[2]

Experimental Protocols

As specific experimental protocols for the biological application of 2-Bromo-4-methyl-5-
nitrophenol are not readily available, this section provides a representative protocol for its use
as a synthetic intermediate. The following is a general procedure for the reduction of a
nitrophenol to an aminophenol, a common step in the synthesis of pharmaceutical building
blocks.

Methodology: Reduction of the Nitro Group

Objective: To synthesize 5-amino-2-bromo-4-methylphenol from 2-Bromo-4-methyl-5-
nitrophenol. This transformation creates a key amine intermediate for further elaboration.

Materials:

e 2-Bromo-4-methyl-5-nitrophenol

o Ethanol (EtOH) or Methanol (MeOH)

e Iron powder (Fe) or Tin(ll) chloride (SnClI2)

» Concentrated Hydrochloric Acid (HCI)

e Sodium bicarbonate (NaHCO3) or Sodium hydroxide (NaOH) solution
o Ethyl acetate (EtOAC)

e Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2S04)
» Round-bottom flask

» Reflux condenser

e Magnetic stirrer and stir bar
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e Separatory funnel
e Rotary evaporator
Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 2-Bromo-4-methyl-5-nitrophenol (1.0
equivalent) in ethanol.

» Addition of Reducing Agent: Add iron powder (e.g., 5.0 equivalents) to the solution.

e Initiation of Reaction: Slowly add concentrated hydrochloric acid (e.g., 0.5 equivalents) to the
stirred suspension. The reaction is exothermic.

e Reaction Progress: Heat the mixture to reflux (typically 60-80°C) and monitor the reaction by
Thin Layer Chromatography (TLC) until the starting material is consumed.

o Work-up:

o Cool the reaction mixture to room temperature.

[¢]

Filter the mixture through a pad of celite to remove the iron salts.

[¢]

Concentrate the filtrate using a rotary evaporator to remove the ethanol.

[e]

Redissolve the residue in ethyl acetate.

o

Carefully neutralize the solution by washing with a saturated aqueous solution of sodium
bicarbonate.

o

Wash the organic layer with brine (saturated NaCl solution).
e Isolation and Purification:
o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter off the drying agent.
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o Concentrate the filtrate under reduced pressure to yield the crude 5-amino-2-bromo-4-
methylphenol.

o If necessary, purify the product further by column chromatography or recrystallization.

Mandatory Visualization: Synthetic Workflow

The following diagram illustrates a general synthetic workflow where 2-Bromo-4-methyl-5-
nitrophenol is utilized as a key intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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